6,7-Dihydroxyflavone
6,7-Dihydroxyflavone
6, 7-Dihydroxy-2-phenyl-4H-chromen-4-one, also known as 67-dihydroxyflavone, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). 6, 7-Dihydroxy-2-phenyl-4H-chromen-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
38183-04-9
VCID:
VC0191085
InChI:
InChI=1S/C15H10O4/c16-11-7-14(9-4-2-1-3-5-9)19-15-8-13(18)12(17)6-10(11)15/h1-8,17-18H
SMILES:
C1=CC=C(C=C1)C2=CC(=O)C3=CC(=C(C=C3O2)O)O
Molecular Formula:
C15H10O4
Molecular Weight:
254.24 g/mol
6,7-Dihydroxyflavone
CAS No.: 38183-04-9
Natural Products
VCID: VC0191085
Molecular Formula: C15H10O4
Molecular Weight: 254.24 g/mol
| CAS No. | 38183-04-9 |
|---|---|
| Product Name | 6,7-Dihydroxyflavone |
| Molecular Formula | C15H10O4 |
| Molecular Weight | 254.24 g/mol |
| IUPAC Name | 6,7-dihydroxy-2-phenylchromen-4-one |
| Standard InChI | InChI=1S/C15H10O4/c16-11-7-14(9-4-2-1-3-5-9)19-15-8-13(18)12(17)6-10(11)15/h1-8,17-18H |
| Standard InChIKey | GSAOUZGPXSGVRS-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=CC(=C(C=C3O2)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=CC(=C(C=C3O2)O)O |
| Description | 6, 7-Dihydroxy-2-phenyl-4H-chromen-4-one, also known as 67-dihydroxyflavone, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). 6, 7-Dihydroxy-2-phenyl-4H-chromen-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule. |
| Synonyms | 6,7-dihydroxyflavone 7,8-dihydroxyflavone |
| PubChem Compound | 5353357 |
| Last Modified | Nov 11 2021 |
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